Cas no 2171266-77-4 ((2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid
• CAS No: 2171266-77-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6492214
• PubChem ID: 165960102
• Update Time: 2025-10-29

(2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid
• (2R)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-3-methylbutanoic acid
• 2171266-77-4
• EN300-1541361

• Inchi： 1S/C28H36N2O5/c1-18(2)25(26(32)33)30-24(31)13-14-28(3,4)15-16-29-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23,25H,13-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t25-/m1/s1
• InChI Key： CULAVICXBIGHJU-RUZDIDTESA-N
• SMILES： O(C(NCCC(C)(C)CCC(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-3-methylbutanoic acid

Compound CAS No. 2171266-77-4: (2R)-2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido)-3-methylbutanoic Acid

The compound CAS No. 2171266-77-4, known as (2R)-2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido)-3-methylbutanoic acid, is a highly specialized organic compound with significant applications in the fields of chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a chiral center at the 2R position. The presence of these functional groups makes it a valuable molecule in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging the unique properties of the Fmoc group. The Fmoc group is widely recognized for its role as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it an ideal component for constructing complex peptides and proteins with high fidelity. The integration of the Fmoc group into this compound underscores its importance in modern chemical biology.

The stereochemistry at the 2R position plays a critical role in determining the compound's biological activity. Chiral centers are pivotal in drug design, as they often dictate the molecule's interaction with biological targets such as enzymes and receptors. Recent studies have highlighted the significance of stereochemistry in optimizing pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). By controlling the stereochemistry at the 2R position, researchers can fine-tune the compound's bioavailability and efficacy.

The hexanamide chain introduces additional complexity to the molecule, contributing to its hydrophobicity and potential for forming specific interactions with biological systems. Hydrophobic interactions are fundamental in molecular recognition processes, making this compound a promising candidate for studying protein-ligand interactions. Furthermore, the dimethyl substitution on the hexanamide chain enhances the molecule's stability and rigidity, which are desirable traits in drug candidates.

Recent research has focused on the application of this compound in peptide-based drug delivery systems. The combination of an Fmoc group and a chiral center provides a versatile platform for designing self-assembling peptides that can form nanostructures capable of encapsulating therapeutic agents. These nanostructures offer enhanced drug loading capacity and targeted delivery capabilities, addressing some of the challenges associated with conventional drug delivery methods.

In addition to its role in peptide synthesis and drug delivery, this compound has shown potential in materials science. The unique combination of functional groups allows for the creation of supramolecular assemblies with tailored properties. These assemblies can be utilized in various applications, including sensors, catalysts, and biomaterials.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the selective protection of amino groups using Fmoc chemistry and stereoselective synthesis to establish the 2R configuration. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of this process.

From an environmental standpoint, researchers have explored green chemistry approaches to synthesize this compound. By utilizing biodegradable solvents and minimizing waste generation during the synthesis process, it is possible to reduce the environmental footprint associated with its production.

In conclusion, CAS No. 2171266-77-4, or (2R)-2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido)-3-methylbutanoic acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure combines functional groups that enable precise control over stereochemistry and reactivity, making it an invaluable tool for advancing chemical research and development.